Cas no 2229230-89-9 (2-methyl-3-1-(piperidin-4-yl)ethylpyrazine)

• Product Name: 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine
• CAS No: 2229230-89-9
• MF: C₁₂H₁₉N₃
• MW: 205.299362421036
• CID: 6553383
• PubChem ID: 165647113
• Update Time: 2025-05-19

2-methyl-3-1-(piperidin-4-yl)ethylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine
• 2229230-89-9
• EN300-1742783
• 2-methyl-3-[1-(piperidin-4-yl)ethyl]pyrazine

• Inchi： 1S/C12H19N3/c1-9(11-3-5-13-6-4-11)12-10(2)14-7-8-15-12/h7-9,11,13H,3-6H2,1-2H3
• InChI Key： UGELQNFRUBMMBJ-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)C(C)C1C(C)=NC=CN=1

Computed Properties

• Exact Mass: 205.157897619g/mol
• Monoisotopic Mass: 205.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine

Comprehensive Overview of 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine (CAS No. 2229230-89-9): Properties, Applications, and Market Insights

2-methyl-3-1-(piperidin-4-yl)ethylpyrazine (CAS No. 2229230-89-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the pyrazine family, which is known for its diverse biological activities and utility in drug development. The presence of both piperidine and pyrazine moieties in its structure makes it a promising candidate for various therapeutic and industrial applications.

The chemical structure of 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine includes a pyrazine ring substituted with a methyl group and a piperidin-4-yl ethyl side chain. This configuration imparts distinct physicochemical properties, such as moderate solubility in polar solvents and stability under standard conditions. Researchers have explored its potential as a building block in the synthesis of more complex molecules, particularly in the development of central nervous system (CNS) targeting agents. The compound's ability to interact with biological receptors makes it a subject of interest in neuropharmacology and medicinal chemistry.

In recent years, the demand for 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine has increased due to its relevance in addressing modern health challenges, such as neurological disorders and chronic pain management. The compound's structural similarity to known neuroactive molecules has led to investigations into its potential as a drug precursor. Additionally, its applications extend to the flavor and fragrance industry, where pyrazine derivatives are valued for their aromatic properties. The versatility of this compound underscores its importance in both scientific and industrial contexts.

From a market perspective, 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine is part of a growing segment of fine chemicals used in high-value applications. The pharmaceutical sector, in particular, drives demand for such compounds, as they serve as intermediates in the synthesis of innovative therapeutics. With the rise of personalized medicine and targeted drug delivery systems, the need for specialized chemical entities like this one is expected to grow. Suppliers and manufacturers are increasingly focusing on scalable production methods to meet this demand while ensuring high purity and consistency.

The synthesis of 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine typically involves multi-step organic reactions, including alkylation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yield and efficiency. Researchers are also exploring green chemistry approaches to minimize environmental impact during production. These innovations align with the broader industry trend toward sustainable chemical manufacturing.

Quality control and regulatory compliance are critical aspects of handling 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine. Analytical methods such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to verify purity and structural integrity. Regulatory bodies emphasize the importance of proper documentation and safety protocols to ensure safe handling and transportation of such compounds. These measures are essential for maintaining supply chain reliability and meeting industry standards.

Looking ahead, the future of 2-methyl-3-1-(piperidin-4-yl)ethylpyrazine appears promising, with ongoing research uncovering new applications and optimizing existing ones. Its role in drug discovery and material science is likely to expand as scientists continue to explore its properties. For businesses and researchers, staying informed about the latest developments in this field is crucial for leveraging its full potential. As the chemical industry evolves, compounds like this will remain at the forefront of innovation and application.